Cas no 802561-50-8 (1,3-Benzodioxol-4-ol,5-amino-)

• Product Name: 1,3-Benzodioxol-4-ol,5-amino-
• CAS No: 802561-50-8
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 713708
• Update Time: 2024-02-04

1,3-Benzodioxol-4-ol,5-amino- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-4-ol,5-amino-
• Phenol, 6-amino-2,3-(methylenedioxy)- (8CI)
• Phenol, 6-amino-2,3-(methylenedioxy)- (8CI)

• Inchi： 1S/C7H7NO3/c8-4-1-2-5-7(6(4)9)11-3-10-5/h1-2,9H,3,8H2
• InChI Key： IUOSLOYDAWOBLZ-UHFFFAOYSA-N
• SMILES： C1(O)=C(N)C=CC2OCOC1=2

Computed Properties

• Exact Mass: 153.043
• Monoisotopic Mass: 153.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7A^2